5-Bromo-2-fluoroisonicotinonitrile
Overview
Description
5-Bromo-2-fluoroisonicotinonitrile is a chemical compound with the molecular formula C6H2BrFN2 . It has an average mass of 200.996 Da and a monoisotopic mass of 199.938538 Da .
Molecular Structure Analysis
The molecular structure of 5-Bromo-2-fluoroisonicotinonitrile consists of a pyridine ring with bromine and fluorine substituents, and a nitrile group .Physical And Chemical Properties Analysis
5-Bromo-2-fluoroisonicotinonitrile has a predicted boiling point of 221.5±35.0 °C and a predicted density of 1.81±0.1 g/cm3 .Scientific Research Applications
Chemoselective Functionalization
The chemoselective functionalization of related halopyridines has been extensively studied, demonstrating the utility of such compounds in organic synthesis. For instance, 5-bromo-2-chloro-3-fluoropyridine has been shown to undergo catalytic amination, chemoselective substitution, and selective SNAr conditions to achieve specific halogen substitutions, indicating the potential of similar compounds like 5-Bromo-2-fluoroisonicotinonitrile in targeted chemical reactions (Stroup et al., 2007).
Synthesis and Characterization
Detailed synthetic pathways and characterization techniques are critical in the study and application of such chemicals. For example, the synthesis of 5-Bromo-nicotinonitrile through a series of reactions, characterized by FT-IR and 1H NMR, highlights the importance of methodical synthesis and analytical techniques, which are also applicable to the study of 5-Bromo-2-fluoroisonicotinonitrile (Chen Qi-fan, 2010).
Versatile Synthesis for Medicinal Chemistry
The versatile synthesis of halopyridines, such as the preparation of 5-bromo-2-fluoro-3-pyridylboronic acid and its application in creating disubstituted fluoropyridines and pyridones, underscores the potential of 5-Bromo-2-fluoroisonicotinonitrile in medicinal chemistry for the development of novel compounds (Sutherland & Gallagher, 2003).
Application in Radiofluorination
The use of related fluoropyridines in radiosynthesis, such as the creation of 2-amino-5-[18F]fluoropyridines for medical imaging or therapeutic applications, indicates the possible use of 5-Bromo-2-fluoroisonicotinonitrile in developing novel radiolabeled compounds for diagnostic or therapeutic purposes (Pauton et al., 2019).
Mechanism of Action
Target of Action
This compound belongs to the class of isonicotinonitrile derivatives, which are often used in various fields such as medical research, environmental research, and industrial research.
Mode of Action
Pharmacokinetics
It is known that this compound has high gastrointestinal absorption and is bbb permeant . The compound’s lipophilicity (Log Po/w) is 1.57 (iLOGP), 1.7 (XLOGP3), 2.28 (WLOGP), 1.0 (MLOGP), and 2.43 (SILICOS-IT), with a consensus Log Po/w of 1.8 .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-bromo-2-fluoropyridine-4-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2BrFN2/c7-5-3-10-6(8)1-4(5)2-9/h1,3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOHQEYJHTALMSK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=C1F)Br)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2BrFN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-fluoroisonicotinonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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